Cas no 61380-87-8 (2H-Pyran-3-carbonitrile, 6-(4-bromophenyl)-4-(methylthio)-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 6-(4-bromophenyl)-4-(methylthio)-2-oxo-
• CAS No: 61380-87-8
• MF: C₁₃H₈BrNO₂S
• MW: 322.177121162415
• CID: 481529
• PubChem ID: 4089059
• Update Time: 2025-10-28

2H-Pyran-3-carbonitrile, 6-(4-bromophenyl)-4-(methylthio)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 6-(4-bromophenyl)-4-(methylthio)-2-oxo-
• 6-(4-bromophenyl)-4-methylsulfanyl-2-oxopyran-3-carbonitrile
• 146
• ST50993150
• 61380-87-8
• DTXSID10399179
• CHEMBL108628
• AKOS024362262

• Inchi： 1S/C13H8BrNO2S/c1-18-12-6-11(17-13(16)10(12)7-15)8-2-4-9(14)5-3-8/h2-6H,1H3
• InChI Key： QLIZWGWIQMJGMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(=C(C#N)C(=O)O1)SC

Computed Properties

• Exact Mass: 320.94594
• Monoisotopic Mass: 320.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 50.09